Cas no 714-71-6 (2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)acetic acid)

• Product Name: 2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)acetic acid
• CAS No: 714-71-6
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 843953
• PubChem ID: 3501226
• Update Time: 2025-07-23

2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (4,4-DIETHYL-2,5-DIOXOIMIDAZOLIDIN-1-YL)ACETIC ACID
• (4,4-Diethyl-2,5-dioxo-imidazolidin-1-yl)-acetic acid
• 5,5-Diaethyl-hydantoin-3-essigsaeure
• AC1MQG2D
• AC1Q2SPE
• AG-G-80006
• CTK5D4232
• SBB085302
• 2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)acetic acid
• 714-71-6
• (4,4-DIETHYL-2,5-DIOXOIMIDAZOLIDIN-1-YL)ACETICACID
• (4,4-Diethyl-2,5-dioxo-imidazolidin-1-yl)acetic acid
• Z90122669
• AKOS000303017
• J-501332
• DTXSID70393092
• 2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)aceticacid
• A914613
• CS-0220865
• EN300-07750
• G26287

• MDL： MFCD06654997
• Inchi： 1S/C9H14N2O4/c1-3-9(4-2)7(14)11(5-6(12)13)8(15)10-9/h3-5H2,1-2H3,(H,10,15)(H,12,13)
• InChI Key： BKCYHQOVVIWYSH-UHFFFAOYSA-N
• SMILES： O=C1C(CC)(CC)NC(N1CC(=O)O)=O

Computed Properties

• Exact Mass: 213.08759
• Monoisotopic Mass: 214.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.7A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.227
• Refractive Index: 1.489
• PSA: 89.54

2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)acetic acid Security Information

• Storage Condition：(BD320042)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on 2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)acetic acid

Comprehensive Overview of 2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)acetic acid (CAS No. 714-71-6): Properties, Applications, and Industry Insights

In the realm of specialty chemicals, 2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)acetic acid (CAS No. 714-71-6) stands out as a compound of significant interest due to its unique molecular structure and versatile applications. This imidazolidine derivative features a diethyl-substituted ring system coupled with a carboxylic acid functional group, making it a valuable intermediate in pharmaceutical synthesis and material science. Researchers and manufacturers are increasingly exploring its potential in drug development, particularly for targeting metabolic pathways, given its structural similarity to biologically active molecules like hydantoin analogs.

The compound's CAS No. 714-71-6 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory compliance and supply chain management. Recent trends in green chemistry have spurred interest in optimizing its synthesis to reduce environmental impact—a topic frequently queried in AI-driven literature searches. Analytical techniques such as HPLC purification and NMR characterization are essential for verifying its purity, a key concern for laboratories focusing on high-precision formulations.

From an industrial perspective, 2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)acetic acid has garnered attention in cosmetic chemistry for its potential as a skin-conditioning agent, aligning with the rising demand for multifunctional additives in personal care products. Its hydrogen-bonding capacity and water solubility make it a candidate for biodegradable formulations, addressing sustainability concerns frequently highlighted in SEO-driven consumer queries.

Innovative applications extend to agrochemical research, where its heterocyclic core may contribute to novel plant growth regulators. Patent analyses reveal growing IP activity around derivatives of this compound, reflecting its commercial viability. For synthetic chemists, challenges such as regioselective modifications of the dioxoimidazolidine ring remain an active area of investigation, often discussed in academic forums and research publications.

Quality control protocols for CAS No. 714-71-6 emphasize spectroscopic fingerprinting and chromatographic purity, critical for meeting GMP standards in pharmaceutical applications. The compound's thermal stability profile also makes it suitable for high-temperature processes, a feature relevant to polymeric material engineers exploring novel cross-linking agents.

Emerging discussions in preclinical research suggest potential interactions with enzyme targets, though detailed mechanistic studies are ongoing. This aligns with frequent search engine queries about structure-activity relationships in small molecules. Storage recommendations typically highlight protection from moisture-sensitive degradation, a practical consideration for formulators.

As regulatory landscapes evolve, particularly in REACH compliance and FDA submissions, proper documentation of 2-(4,4-diethyl-2,5-dioxoimidazolidin-1-yl)acetic acid becomes paramount. The compound's logP value and dissociation constants are frequently cited in ADMET predictions, demonstrating its relevance in computational chemistry workflows.